Cas no 1436062-00-8 ((2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone)

• Product Name: (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone
• CAS No: 1436062-00-8
• MF: C₁₅H₁₈ClN₅O₂
• MW: 335.788721561432
• CID: 5402955
• PubChem ID: 71993381
• Update Time: 2025-06-25

(2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone

• Inchi： 1S/C15H18ClN5O2/c1-10-18-11(2)21(19-10)9-13-8-20(5-6-23-13)15(22)12-3-4-17-14(16)7-12/h3-4,7,13H,5-6,8-9H2,1-2H3
• InChI Key： MCDPECBKCQVISR-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)C=1)(N1CCOC(CN2C(C)=NC(C)=N2)C1)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.2±60.0 °C(Predicted)
• pka: 3.77±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone

Introduction to (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone (CAS No. 1436062-00-8)

Compound CAS No. 1436062-00-8 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, with its intricate molecular structure, represents a fascinating blend of heterocyclic chemistry and pharmacological innovation. The molecular formula and structural configuration of (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone exhibit a unique combination of functional groups that make it a promising candidate for further exploration in medicinal chemistry.

The structural composition of this compound includes several key features that contribute to its potential biological activity. The presence of a chloro substituent at the 2-position of the pyridine ring introduces electrophilic characteristics, which can enhance interactions with biological targets. Additionally, the morpholine moiety at the 4-position provides a nitrogen-rich environment that can facilitate hydrogen bonding and other non-covalent interactions. The integration of a (3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl group further diversifies the compound's chemical profile, potentially enhancing its solubility and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone suggest that it may have applications in the treatment of neurological disorders, inflammatory conditions, and even certain types of cancer. Preliminary studies have indicated that this compound exhibits inhibitory activity against specific enzymes and receptors that are implicated in these diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions is crucial in constructing the complex molecular framework. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of meticulous planning in drug development processes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can explore a wide range of biological activities. This flexibility makes (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone an attractive candidate for structure-based drug design initiatives.

The pharmacological properties of this compound have been the subject of extensive investigation in recent years. Researchers have been particularly interested in its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. Additionally, preliminary in vivo studies suggest that it may have protective effects against oxidative stress-induced damage.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for optimizing its pharmacological properties and improving its therapeutic efficacy.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating a variety of diseases. As our understanding of biological systems continues to evolve, compounds like (2-Chloro-4-pyridinyl)[2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-4-morpholinyl]methanone are likely to play an increasingly important role in modern medicine.

In conclusion, Compound CAS No. 1436062-00-8 represents a significant advancement in pharmaceutical research due to its intricate molecular structure and promising biological activity. The combination of cutting-edge synthetic techniques and innovative computational methods has positioned this compound as a valuable tool for developing new therapeutic agents. As further research continues to uncover its potential applications, it is clear that this molecule will remain at the forefront of medicinal chemistry investigations for years to come.